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Compound of Interest

Compound Name:
(6-(Aminomethyl)pyridin-2-

yl)methanol

Cat. No.: B1287189 Get Quote

Technical Guide: (6-(Aminomethyl)pyridin-2-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential applications of (6-(Aminomethyl)pyridin-2-yl)methanol, a key building block in

medicinal chemistry and materials science.

Core Molecular Data
(6-(Aminomethyl)pyridin-2-yl)methanol, with the CAS Number 50501-31-0, is a substituted

pyridine derivative.[1][2][3] Its chemical structure features both an aminomethyl and a methanol

group attached to the pyridine ring, making it a valuable bifunctional molecule for further

chemical modifications.
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Identifier Value Reference

Molecular Formula C₇H₁₀N₂O [1][2][3]

Molecular Weight 138.17 g/mol [1][2][3]

CAS Number 50501-31-0 [1][2][3]

Synonyms

6-(Aminomethyl)-2-

pyridinemethanol, 2-

(Aminomethyl)-6-

(hydroxymethyl)pyridine, 6-

Hydroxymethyl-pyridine-2-

methanamine

[1][3]

Experimental Protocols
A common application of (6-(Aminomethyl)pyridin-2-yl)methanol is as a ligand in the

synthesis of coordination complexes. Below is a representative experimental protocol for the

synthesis of a Schiff base ligand derived from this compound and its subsequent complexation

with a metal salt.

Synthesis of a Schiff Base Ligand and its Metal Complex

Ligand Synthesis:

Dissolve (6-(Aminomethyl)pyridin-2-yl)methanol (1 mmol) in methanol (20 mL).

To this solution, add a methanolic solution of salicylaldehyde (1 mmol in 10 mL).

Add a few drops of glacial acetic acid as a catalyst.

Reflux the mixture for 4 hours.

Allow the solution to cool to room temperature, during which a yellow precipitate of the

Schiff base ligand will form.

Filter the precipitate, wash with cold methanol, and dry in a vacuum desiccator.
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Metal Complexation:

Suspend the synthesized Schiff base ligand (1 mmol) in methanol (15 mL).

Add a methanolic solution of the metal salt (e.g., copper(II) acetate monohydrate, 0.5

mmol in 10 mL) dropwise to the ligand suspension with constant stirring.

Reflux the resulting mixture for 2 hours.

A colored precipitate of the metal complex will form.

Filter the complex, wash with methanol, and dry under vacuum.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of a metal complex

using (6-(Aminomethyl)pyridin-2-yl)methanol as a precursor.
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Synthesis of a Metal Complex Workflow.

This guide provides foundational information for researchers working with (6-
(Aminomethyl)pyridin-2-yl)methanol. The provided experimental protocol is a representative

example and may require optimization based on the specific reactants and desired final

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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